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Compound Focus: Ortetamine

CAS No.: 5580-32-5

Cat. No.: S1916738

Ortetamine: Basic Profile and Known SAR

The table below summarizes the core information available for ortetamine.

Property Description

Systematic Name Ortetamine (INN); also known as 2-methylamphetamine (2-MA) [1] [2].

Chemical Structure A phenethylamine of the amphetamine class, with a methyl group at the 2-
position (ortho-) of the phenyl ring [1] [2].

Key In animal drug discrimination tests, it substituted for dextroamphetamine more
Pharmacological closely than either the 3- or 4-methylamphetamine isomers, but with only about
Finding one-tenth the potency of dextroamphetamine itself [1] [2].

General SAR Substitutions to the phenethylamine core (like ring positions and N-alkyl chain
Context length) cause predictable changes in potency, efficacy, and monoamine

transporter activity (DAT, NET, SERT) [3].

Research Gaps and Suggested Pathways
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The search results did not contain the detailed quantitative data or direct experimental comparisons required

for your guide. The broader scientific literature is likely your best resource for filling these gaps.

e Deepen SAR Analysis: The finding that ortetamine is less potent than dextroamphetamine but more
amphetamine-like than other methylated isomers is a starting point [1] [2]. Further investigation could
focus on its binding affinity and efficacy at dopamine, norepinephrine, and serotonin transporters
relative to its 3- and 4-methyl isomers.

¢ Investigate Broader Phenethylamine SAR: One study establishes that systematic structural
changes (like adding a para-chloro group or a 3-keto group) lead to "orderly" changes in locomotor
stimulant effects and transporter activity [3]. You could apply this established framework to
hypothesize and test the effects of ortho-methyl substitution.

e Consult Specialized Databases: To obtain the specific binding constants, pharmacokinetic data, and
experimental protocols you need, searching specialized pharmacological and chemical databases will
be essential.

Proposed Research Workflow

The diagram below outlines a potential workflow for building the comprehensive SAR guide you require,

based on information synthesis and hypothesis-driven research.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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